Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

stability of 7-amino-4-methylcoumarin solutions

-20C storage

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 26093-31-2
Cat. No.: S518347

Compound Focus: 7-Amino-4-methylcoumarin

Get Quote

AMC Solution Preparation & Storage Guide

For researchers preparing and storing AMC solutions, the following protocols and stability data are

recommended.
Aspect Recommendation / Data Source |/ Rationale
Recommended -20°C, protected from light Standard manufacturer guidance [1]
Storage
Solubility & Soluble in DMSO (=10 mg/mL) [2] Standard solvent compatibility

Resuspension

Stock Solution
Stability

Freeze-Thaw Cycles

pH Sensitivity

and DMF [1]

Several months at -20°C in dark

Aliquot to minimize; avoid repeated

cycles

Keep solution pH in 3-7 range for
stability

Standard reagent stability
assumption

Standard practice for sensitive
solutions [3]

General guidance for peptide/probe
stability [3]
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Detailed Protocol for a 10 mg/mL Stock Solution

e Weighing: Accurately weigh the desired amount of AMC powder.

e Dissolution: Transfer the powder to a suitable vial and dissolve it in anhydrous DMSO or DMF to
achieve a final concentration of 10 mg/mL [2].

¢ Aliquoting: Immediately after the powder is fully dissolved, aliquot the solution into single-use
volumes (e.g., 10-50 uL) to prevent degradation from multiple freeze-thaw cycles [3].

e Storage: Seal the aliquots and store them at -20°C or colder in a sealed, light-proof container [3] [1].

Stability Troubleshooting FAQs

Q1: Why has my stored AMC solution lost fluorescence signal? The most common reasons are exposure

to light and repeated freeze-thaw cycles.

e Light Exposure: AMC is light-sensitive [2]. Always store aliquots in amber vials or wrapped in
aluminum foil.

e Freeze-Thaw Cycles: Each cycle can degrade the compound. Always use aliquots and thaw them on
ice only when needed [3].

¢ Age of Solution: Over time, concentrated stock solutions can degrade. If signal loss occurs with an
old stock, prepare a fresh aliquot.

Q2: My AMC-derived substrate shows high background fluorescence. What could be wrong? High

background often indicates premature hydrolysis of the substrate.

e Solution pH: Ensure the pH of your assay buffer is appropriate. Overly acidic or basic conditions can
cause non-enzymatic cleavage.

e Contamination: Check for microbial contamination in your buffer solutions, which can secrete
proteases that cleave the substrate.

e Substrate Purity: Verify the purity and correct storage of the AMC-conjugated substrate itself.

Q3: Are there strategies to improve AMC's solubility and stability? Yes, formulation strategies can be

employed.

e Complexation with Cyclodextrins: A study on a similar compound, 7-hydroxy-4-methylcoumarin,
demonstrated that forming an inclusion complex with sulfobutyl ether-B-cyclodextrin (SBE-B-CD)
significantly improved its water solubility and stability across different temperatures and pH values [4].
This approach could be investigated for AMC to enhance its aqueous performance.
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Experimental Workflow for AMC Use

The following diagram outlines the key steps for preparing, storing, and using AMC to ensure optimal

stability and experimental results.

(Start: Weigh AMC POWdEI)

Prepare Stock Solution
(10 mg/mL in DMSO/DMF)

Aliquot into
Single-Use Vials

Store at -20°C

Protected from Light

Thaw Aliquot on Ice
When Needed

Use in Assay
(e.g., Protease Detection)

Discard Used Aliquot
Do Not Re-freeze

Click to download full resolution via product page

Key Technical Data for 7-Amino-4-methylcoumarin
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This table summarizes the core physical and chemical properties of AMC for easy reference.

Property Specification / Data
CAS Number 26093-31-2 [2] [5] [6]
Molecular Formula C10H9NO:2 [2] [5] [6]

Molecular Weight 175.2 g/mol [2] [5] [6]

| Fluorescence | Excitation (Abs): 351 nm Emission (Em): 430 nm [6] [1] | | Melting Point | 225 - 228 °C
[2] | | Purity | Available at >98% [2] [5] |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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